Cas no 2172544-60-2 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid
• CAS No: 2172544-60-2
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6200232
• PubChem ID: 165523109
• Update Time: 2025-10-28

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-2-methylbenzoic acid
• EN300-1557936
• 2172544-60-2

• Inchi： 1S/C28H26N2O5/c1-16-18(27(32)33)11-6-12-25(16)30-26(31)23-13-17(23)14-29-28(34)35-15-24-21-9-4-2-7-19(21)20-8-3-5-10-22(20)24/h2-12,17,23-24H,13-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： OCRFYTZLVRKMSM-UHFFFAOYSA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid: A Comprehensive Overview

The compound with CAS No. 2172544-60-2, known as 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopropane ring, and a benzoic acid moiety. These structural elements contribute to its unique chemical properties and potential applications in drug development.

The synthesis of this compound involves a series of intricate reactions, including the coupling of the Fmoc group to the cyclopropane derivative. Recent advancements in peptide synthesis and protecting group chemistry have made it possible to achieve high yields and purity in the preparation of such complex molecules. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis, plays a crucial role in controlling the reactivity of the amine functional group during the synthesis process. This has been extensively studied in recent research, particularly in the context of developing more efficient synthetic routes for bioactive compounds.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The presence of the benzoic acid moiety suggests that it could serve as an anchor point for further functionalization, enabling the creation of larger, more complex molecules with tailored biological activities. Recent studies have explored the use of similar structures in designing inhibitors for various enzymes, including proteases and kinases, which are key targets in cancer therapy.

In addition to its synthetic applications, this compound has also been investigated for its pharmacokinetic properties. Researchers have reported that the combination of the Fmoc group and the cyclopropane ring significantly influences the molecule's solubility and bioavailability. These findings have important implications for drug delivery systems, particularly in designing compounds that can effectively cross biological membranes and reach their target sites.

The structural uniqueness of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-methylbenzoic acid also makes it an attractive candidate for studying stereochemical effects in medicinal chemistry. The cyclopropane ring introduces strain into the molecule, which can influence its interaction with biological receptors. Recent computational studies have provided insights into how this strain affects the molecule's conformational flexibility and binding affinity, paving the way for more precise drug design.

In conclusion, CAS No. 2172544-60-2 represents a cutting-edge compound with significant potential in both academic research and industrial applications. Its complex structure and versatile functional groups make it a valuable tool for advancing our understanding of molecular design and drug development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the field of organic chemistry.